![molecular formula C8H16ClNO2 B2692063 3-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride CAS No. 1795069-19-0](/img/structure/B2692063.png)
3-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride
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Description
3-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride, also known as MC-4, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MC-4 is a cyclic alcohol that contains both a morpholine ring and a cyclobutane ring. It is a white crystalline powder that is soluble in water and is commonly used as a reagent in organic synthesis.
Scientific Research Applications
Structural and Chemical Properties
- Oxime Derivatives Synthesis : Research on oxime derivatives incorporating succinimid and morpholin groups reveals insights into the structural properties of these compounds, emphasizing the morpholin ring's chair conformation and its implications for molecular interactions and network formations (Dinçer, Özdemir, Yilmaz, & Cukurovalı, 2005).
Applications in Organic Synthesis
Cycloaddition Reactions : A study on 1,3-dipolar cycloaddition reactions of organic azides with morpholinobuta-1,3-dienes showcases the utility of these compounds in synthesizing heterocyclic structures, which are central to the development of pharmaceuticals and agrochemicals (Brunner, Maas, & Klärner, 2005).
Building Blocks for Heterocyclic Compounds : The synthesis of 4-(2-carboxyethyl)morpholin-4-ium chloride is noted for its role as an intermediate in the creation of biologically active heterocyclic compounds, highlighting its significance in medicinal chemistry and drug design (Mazur, Pitucha, & Rzączyńska, 2007).
Catalysis and Reactions
- Cyclobutane Derivatives Synthesis : The work on tandem carbolithiation/cyclization of 2-(3-phenyl-2-propen-1-yl) oxazolines demonstrates a novel route to cyclobutane derivatives, showcasing the versatility of morpholine derivatives in facilitating complex chemical transformations (Robinson, Cronin, & Jones, 1997).
Advanced Chemical Building Blocks
- 3-((Hetera)cyclobutyl)azetidines Synthesis : Research on 3-((hetera)cyclobutyl)azetidines, including morpholine analogues, outlines their synthesis and potential as "stretched" analogues of traditional heterocycles like piperidine and morpholine. These findings suggest new avenues for drug discovery and development, providing chemists with more flexible and diverse building blocks (Feskov, Chernykh, Kuchkovska, Daniliuc, Kondratov, & Grygorenko, 2019).
properties
IUPAC Name |
3-morpholin-4-ylcyclobutan-1-ol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c10-8-5-7(6-8)9-1-3-11-4-2-9;/h7-8,10H,1-6H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZNPALNSKNDIAP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2CC(C2)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1807941-36-1, 1795069-19-0 |
Source
|
Record name | 3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (1r,3r)-3-(morpholin-4-yl)cyclobutan-1-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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